Cas no 104249-15-2 (1H-Isoindole-1,3(2H)-dione, 2-[(2E)-4-bromo-2-butenyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(2E)-4-bromo-2-butenyl]-
• CAS No: 104249-15-2
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• CID: 1141961
• Update Time: 2024-07-26

1H-Isoindole-1,3(2H)-dione, 2-[(2E)-4-bromo-2-butenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(2E)-4-bromo-2-butenyl]-
• 1H-Isoindole-1,3(2H)-dione, 2-[(2E)-4-bromo-2-buten-1-yl]-

• Inchi： 1S/C12H10BrNO2/c13-7-3-4-8-14-11(15)9-5-1-2-6-10(9)12(14)16/h1-6H,7-8H2/b4-3+
• InChI Key： SEQICEWHVVSOCY-ONEGZZNKSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1C/C=C/CBr

Computed Properties

• Exact Mass: 278.9895

Experimental Properties

• Density: 1.556±0.06 g/cm3(Predicted)
• Boiling Point: 389.9±35.0 °C(Predicted)
• PSA: 37.38
• pka: -2.32±0.20(Predicted)